Cas no 108248-14-2 (2-[4,6-di(quinolin-2-yl)-1,3,5-triazin-2-yl]quinoline)

• Product Name: 2-[4,6-di(quinolin-2-yl)-1,3,5-triazin-2-yl]quinoline
• CAS No: 108248-14-2
• MF: C₃₀H₁₈N₆
• MW: 462.504125118256
• CID: 1185364
• PubChem ID: 71334670
• Update Time: 2025-04-20

2-[4,6-di(quinolin-2-yl)-1,3,5-triazin-2-yl]quinoline Chemical and Physical Properties

Names and Identifiers

• 2-[4,6-di(quinolin-2-yl)-1,3,5-triazin-2-yl]quinoline
• SCHEMBL24184547
• 2,4,6-Tri(quinolin-2-yl)-1,3,5-triazine
• 2,2',2''-(1,3,5-Triazine-2,4,6-triyl)triquinoline
• DTXSID90762761
• Quinoline, 2,2',2''-(1,3,5-triazine-2,4,6-triyl)tris-
• 108248-14-2

• Inchi： 1S/C30H18N6/c1-4-10-22-19(7-1)13-16-25(31-22)28-34-29(26-17-14-20-8-2-5-11-23(20)32-26)36-30(35-28)27-18-15-21-9-3-6-12-24(21)33-27/h1-18H
• InChI Key： GCUCYKMDPCZMSH-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC3C=CC=CC=3N=2)=NC(C2C=CC3C=CC=CC=3N=2)=NC=1C1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 462.15954
• Monoisotopic Mass: 462.15929460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 3
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 77.3Ų

Experimental Properties

• PSA: 77.34